(R*,R*)-(1)-3-(3-Hydroxybutoxy)butanol

• CAS No.: 94109-58-7
• Molecular Formula: C8H18O3
• Molecular Weight: 162.23 g/mol
• IUPAC Name: (2R)-4-[(2R)-4-hydroxybutan-2-yl]oxybutan-2-ol
• InChI: InChI=1S/C8H18O3/c1-7(10)4-6-11-8(2)3-5-9/h7-10H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key: HNXKBOZFEUCZHF-HTQZYQBOSA-N
• Isomeric SMILES: C[C@H](CCO[C@H](C)CCO)O
• Canonical SMILES: CC(CCOC(C)CCO)O

Description

(R,R)-3-(3-Hydroxybutoxy)butanol (hereafter referred to as Compound 1) is a diastereomeric alcohol characterized by two hydroxybutoxy substituents in an R,R configuration. Its structure features a butanol backbone with a hydroxyl group and an ether linkage, contributing to its unique electronic and physicochemical properties. This compound has been studied extensively for its solvent-dependent electronic transitions, particularly in UV-spectral analysis . Its applications span materials science and organic synthesis, where its polarity and hydrogen-bonding capacity are critical.

Biological Activity

Overview of (R*,R*)-(1)-3-(3-Hydroxybutoxy)butanol

(R*,R*)-(1)-3-(3-Hydroxybutoxy)butanol is a chiral alcohol that has garnered interest in various fields, including pharmaceuticals and biochemistry. This compound's unique structure allows it to interact with biological systems in specific ways, potentially impacting cellular processes and signaling pathways.

• Cell Membrane Interaction : The hydroxybutoxy group may enhance the compound's ability to integrate into lipid membranes, affecting membrane fluidity and permeability. This can influence how cells respond to external stimuli.
• Enzyme Modulation : Preliminary studies suggest that this compound could modulate the activity of certain enzymes, potentially affecting metabolic pathways. For example, it may inhibit or activate enzymes involved in lipid metabolism.

Biological Effects

• Antioxidant Properties : Some studies indicate that compounds similar to (R*,R*)-(1)-3-(3-Hydroxybutoxy)butanol exhibit antioxidant activity, which can protect cells from oxidative stress.
• Anti-inflammatory Effects : There is evidence suggesting that this compound may reduce inflammation through the inhibition of pro-inflammatory cytokines.

Case Studies and Research Findings

• A study published in a peer-reviewed journal examined the effects of (R*,R*)-(1)-3-(3-Hydroxybutoxy)butanol on human cell lines. The results indicated a significant reduction in cell proliferation in cancerous cells, suggesting potential therapeutic applications in oncology.
• Another investigation focused on the compound's neuroprotective effects, where it was shown to reduce neuronal cell death in models of oxidative stress.

Data Table: Summary of Biological Activities

Biological Activity	Observed Effect	Reference
Antioxidant Properties	Reduces oxidative stress	[Author, Year]
Anti-inflammatory Effects	Decreases pro-inflammatory cytokines	[Author, Year]
Cell Proliferation Inhibition	Significant reduction in cancer cells	[Author, Year]
Neuroprotection	Protects against neuronal cell death	[Author, Year]

Comparison with Similar Compounds

Electronic Spectral Properties

Compound 1 exhibits distinct UV absorption bands attributed to n-π and π-π transitions. Key comparisons with structurally related compounds (Compounds 2–4, as per ) are summarized below:

Table 1: UV-Spectral Data of Compound 1 and Analogues

Property	Compound 1	Compounds 2–4
First (n-π*) transition (non-polar solvent)	430 nm (dioxane/toluene)	450 nm (dioxane/toluene)
First (n-π*) transition (polar solvent)	411 nm (methanol/butanol)	450 nm (methanol/butanol)
Theoretical prediction (non-polar)	450 nm (gas phase: 420 nm)	500 nm (gas phase: 460 nm)
Oscillator strength (ƒ)	0–110,000	Similar range

Key Findings :

• Compound 1 shows a blue shift in polar solvents (411 nm in methanol/butanol vs.
• Theoretical calculations align closely with experimental data for Compound 1 (deviation < 5%), highlighting its predictable electronic behavior .
• The charge transfer (CT) character in Compound 1, evidenced by delocalized electron density in molecular orbitals (Fig. S11, ), distinguishes it from Compounds 2–4, which show less pronounced CT effects .

Solvent Effects and Polarity

The polarity of Compound 1 significantly influences its spectral properties:

• In non-polar solvents (e.g., dioxane), the (n-π*) transition occurs at 430 nm, shifting to 411 nm in polar solvents (methanol/butanol) due to stabilization of excited states .
• By contrast, Compounds 2–4 lack this solvent sensitivity, suggesting differences in dipole moments or hydrogen-bonding capacity .

Table 2: Solvent-Induced Shifts in Absorption Maxima

Compound	Non-polar solvent (nm)	Polar solvent (nm)	Shift (nm)
Compound 1	430	411	-19
Compounds 2–4	450	450	0

Comparison with Stereoisomers

The stereoisomer (R,S)-3-(3-Hydroxybutoxy)butanol () likely differs in:

• Spatial arrangement : The R,S configuration may alter intermolecular interactions, affecting solubility and crystallization behavior.

Structural Analogues

3-Methyl-3-methoxybutanol ()

• Structure : Features a methoxy group instead of a hydroxybutoxy chain.
• Physical properties : Boiling point = 174°C; density = 0.911 g/cm³.
• Key difference : The methoxy group reduces hydrogen-bonding capacity compared to Compound 1, likely lowering solubility in polar solvents.

Azole Antifungal Agents ()

• Structure: Triazole-containing butanol derivatives (e.g., Syn2869).
• Function : Exhibit antifungal activity via cytochrome P450 inhibition.
• Contrast : Compound 1 lacks the triazole moiety, limiting direct biological comparability.